Cas no 208582-09-6 ((2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid)

(2S,3R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid is a chiral, non-natural amino acid derivative featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-naphthyl side chain. The stereochemistry at the 2- and 3-positions (S and R, respectively) ensures high enantiomeric purity, making it valuable for peptide synthesis and asymmetric catalysis. The Fmoc group enhances solubility in organic solvents and facilitates deprotection under mild basic conditions, while the naphthyl moiety contributes to hydrophobic interactions in peptide design. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry research, where precise stereocontrol and functional group compatibility are critical. Its structural features enable applications in developing bioactive peptides and foldamers.
(2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid structure
208582-09-6 structure
Product Name:(2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid
CAS No:208582-09-6
MF:C29H25NO4
MW:451.51
MDL:MFCD32263763
CID:5105277
PubChem ID:10671317
Update Time:2025-05-20

(2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl-, (αS,βR)-
    • (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid
    • CS-0309896
    • (2S,3R)-2-(Fmoc-amino)-3-(2-naphthyl)butanoic acid
    • P20668
    • (2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(naphthalen-2-yl)butanoic acid
    • (2s,3r)-2-(9h-Fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoicacid
    • MFCD32263763
    • (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-2-yl)butanoic acid
    • (2S,3R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(naphthalen-2-yl)butanoic acid
    • (2S,3R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-naphthalen-2-ylbutanoic acid
    • 208582-09-6
    • AS-79860
    • MDL: MFCD32263763
    • Inchi: 1S/C29H25NO4/c1-18(20-15-14-19-8-2-3-9-21(19)16-20)27(28(31)32)30-29(33)34-17-26-24-12-6-4-10-22(24)23-11-5-7-13-25(23)26/h2-16,18,26-27H,17H2,1H3,(H,30,33)(H,31,32)/t18-,27+/m1/s1
    • InChI Key: JWVGWYBTUATLBK-CLYVBNDRSA-N
    • SMILES: C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)[C@@H](C1C=CC2=CC=CC=C2C=1)C

Computed Properties

  • Exact Mass: 451.17835828g/mol
  • Monoisotopic Mass: 451.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 75.6Ų

(2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid Pricemore >>

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Additional information on (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid

Comprehensive Overview of (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid (CAS No. 208582-09-6)

The compound (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid, identified by its CAS No. 208582-09-6, is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and the 2-naphthyl side chain, make it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers and industries are increasingly interested in this compound due to its role in advancing targeted drug delivery and precision medicine, two of the most trending topics in modern therapeutics.

One of the key reasons for the growing demand for CAS No. 208582-09-6 is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in SPPS, offering excellent stability under basic conditions while being selectively removable under mild conditions. This property is critical for synthesizing complex peptides with high purity, a requirement for biopharmaceutical development. The compound’s chiral centers at the 2S and 3R positions further enhance its utility in creating stereospecific peptides, which are essential for mimicking natural biological interactions.

In addition to its synthetic applications, (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid has garnered attention for its potential in cancer research. The 2-naphthyl moiety is known for its hydrophobic interactions, which can improve the binding affinity of peptide-based therapeutics to target proteins. This aligns with the current focus on kinase inhibitors and protein-protein interaction modulators, areas where researchers are actively seeking novel scaffolds. The compound’s compatibility with high-throughput screening platforms also makes it a candidate for drug discovery pipelines.

Another hot topic where this compound finds relevance is green chemistry. As the pharmaceutical industry shifts toward sustainable practices, the demand for efficient, low-waste synthetic routes has surged. The Fmoc-protected amino acid derivatives, including CAS No. 208582-09-6, are often employed in atom-economical reactions, reducing the need for hazardous reagents. This aligns with the principles of green synthesis, a frequently searched term among chemists and environmental scientists.

From a commercial perspective, the compound’s versatility has led to its inclusion in catalogs of leading life science suppliers. Its high purity and consistent quality are critical for reproducibility in research, a factor highly valued in academic and industrial labs. Moreover, the rise of AI-driven drug discovery has increased the need for well-characterized building blocks like this one, as machine learning models rely on accurate chemical data for predictive analysis.

In summary, (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-naphthyl)butanoic acid (CAS No. 208582-09-6) is a multifaceted compound with significant applications in peptide synthesis, drug discovery, and sustainable chemistry. Its structural attributes and alignment with contemporary research trends ensure its continued relevance in scientific advancements. For researchers exploring chiral auxiliaries or peptide therapeutics, this compound offers a robust tool to achieve their objectives.

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